Brevinin-1Yc
Description
Brevinin-1Yc is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of the North American leopard frog Lithobates yavapaiensis. Like other members of the Brevinin-1 family, it exhibits a conserved N-terminal region and a C-terminal cyclic heptapeptide domain (Cys$^{19}$-Cys$^{25}$ disulfide bridge).
A critical structural feature of this compound is the substitution of Pro$^{14}$→Glu, which reduces its overall cationicity compared to other Brevinin-1 analogs. This substitution alters the peptide’s amphipathic α-helical structure, diminishing membrane-disruptive interactions with microbial and eukaryotic cells .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
FLPIIAGAAAKVVEKIFCAISKKC |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
This compound’s reduced efficacy underscores the importance of cationic residues in AMP design. Strategies to enhance selectivity—such as D-amino acid substitutions or hybrid peptide engineering—could mitigate cytotoxicity while retaining antimicrobial activity .
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